Cas no 2969426-75-1 ((4-(BenZyloxy)-3,5-dimethylphenyl)(methyl)sulfane)

• Product Name: (4-(BenZyloxy)-3,5-dimethylphenyl)(methyl)sulfane
• CAS No: 2969426-75-1
• MF: C₁₆H₁₈OS
• MW: 258.378523349762
• CID: 6796990
• PubChem ID: 171367042
• Update Time: 2025-06-11

(4-(BenZyloxy)-3,5-dimethylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• MFCD34860087
• (4-(BenZyloxy)-3,5-dimethylphenyl)(methyl)sulfane
• 2969426-75-1

• Inchi： 1S/C16H18OS/c1-12-9-15(18-3)10-13(2)16(12)17-11-14-7-5-4-6-8-14/h4-10H,11H2,1-3H3
• InChI Key： FBSXYYBUTCRHKP-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C)C(=C(C)C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 258.10783637g/mol
• Monoisotopic Mass: 258.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 34.5Ų

Additional information on (4-(BenZyloxy)-3,5-dimethylphenyl)(methyl)sulfane

Comprehensive Overview of (4-(Benzyloxy)-3,5-dimethylphenyl)(methyl)sulfane (CAS No. 2969426-75-1)

The compound (4-(Benzyloxy)-3,5-dimethylphenyl)(methyl)sulfane, identified by its CAS No. 2969426-75-1, is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a benzyloxy group and a methylsulfane moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its versatility and relevance in modern drug discovery and functional material design.

In recent years, the demand for sulfur-containing compounds like (4-(Benzyloxy)-3,5-dimethylphenyl)(methyl)sulfane has surged, driven by their role in bioactive molecule synthesis. Sulfur-based functional groups are known to enhance the pharmacokinetic properties of drugs, improving their bioavailability and metabolic stability. This aligns with current trends in precision medicine and targeted therapy, where optimizing molecular structures is critical for efficacy.

The benzyloxy group in this compound contributes to its lipophilicity, a property highly sought after in CNS drug development. With the growing focus on neurodegenerative diseases and blood-brain barrier penetration, this structural feature positions the compound as a promising candidate for neurological research. Additionally, its dimethylphenyl core offers steric stability, which is advantageous in catalysis and polymer chemistry.

From an industrial perspective, CAS No. 2969426-75-1 is gaining attention in the flavor and fragrance sector. Sulfur-containing aromatics often exhibit distinct olfactory profiles, and this compound’s structural complexity could unlock novel synthetic pathways for high-value aroma chemicals. This aligns with the rising consumer demand for sustainable and synthetic-free alternatives in perfumery.

Environmental considerations also play a role in the compound’s appeal. As industries shift toward green chemistry, the efficient synthesis and minimal waste generation of (4-(Benzyloxy)-3,5-dimethylphenyl)(methyl)sulfane are being explored. Researchers are investigating catalytic methods and solvent-free reactions to optimize its production, addressing broader concerns about chemical sustainability.

In summary, (4-(Benzyloxy)-3,5-dimethylphenyl)(methyl)sulfane (CAS No. 2969426-75-1) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and specialty chemicals. Its structural features and adaptability to modern synthetic challenges make it a subject of ongoing research and commercial interest. As scientific advancements continue, this compound is poised to play a pivotal role in addressing key challenges across multiple industries.